Dibenzo(A,H)pyrene Dibenzo(A,H)pyrene Dibenzo[a,h]pyrene belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are environmental and food processing contaminants. They are usually formed and released during the incomplete combustion or pyrolysis of wood at high temperatures.
Dibenzo[a,h]pyrene is a crystalline, aromatic hydrocarbon consisting of six fused rings and formed during the incomplete combustion of organic matter. Dibenzo[a,h]pyrene is primarily found in engine exhaust, cigarette tar and coal tar pitch. Dibenzo[a,h]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Dibenzo(a,h)pyrene appears as yellow odorless crystals or flakes. Water insoluble.
Dibenzo[a,h]pyrene is an ortho- and peri-fused polycyclic arene.
Brand Name: Vulcanchem
CAS No.: 189-64-0
VCID: VC21150273
InChI: InChI=1S/C24H14/c1-3-7-19-15(5-1)13-17-9-12-22-20-8-4-2-6-16(20)14-18-10-11-21(19)23(17)24(18)22/h1-14H
SMILES: C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C4C(=CC6=CC=CC=C56)C=C3
Molecular Formula: C24H14
Molecular Weight: 302.4 g/mol

Dibenzo(A,H)pyrene

CAS No.: 189-64-0

Cat. No.: VC21150273

Molecular Formula: C24H14

Molecular Weight: 302.4 g/mol

* For research use only. Not for human or veterinary use.

Dibenzo(A,H)pyrene - 189-64-0

Specification

Description Dibenzo[a,h]pyrene belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are environmental and food processing contaminants. They are usually formed and released during the incomplete combustion or pyrolysis of wood at high temperatures.
Dibenzo[a,h]pyrene is a crystalline, aromatic hydrocarbon consisting of six fused rings and formed during the incomplete combustion of organic matter. Dibenzo[a,h]pyrene is primarily found in engine exhaust, cigarette tar and coal tar pitch. Dibenzo[a,h]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Dibenzo(a,h)pyrene appears as yellow odorless crystals or flakes. Water insoluble.
Dibenzo[a,h]pyrene is an ortho- and peri-fused polycyclic arene.
CAS No. 189-64-0
Molecular Formula C24H14
Molecular Weight 302.4 g/mol
IUPAC Name hexacyclo[10.10.2.02,7.09,23.013,18.020,24]tetracosa-1(23),2,4,6,8,10,12(24),13,15,17,19,21-dodecaene
Standard InChI InChI=1S/C24H14/c1-3-7-19-15(5-1)13-17-9-12-22-20-8-4-2-6-16(20)14-18-10-11-21(19)23(17)24(18)22/h1-14H
Standard InChI Key RXUSYFJGDZFVND-UHFFFAOYSA-N
SMILES C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C4C(=CC6=CC=CC=C56)C=C3
Canonical SMILES C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C4C(=CC6=CC=CC=C56)C=C3
Colorform Golden-yellow plates, recrystallized from xylene or trichlorobenzene
Orange plates
Melting Point 317.0 °C
318 °C

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